Cas no 1217501-53-5 (2-Methyl-4-(morpholinosulfonyl)phenylboronic Acid)

• Product Name: 2-Methyl-4-(morpholinosulfonyl)phenylboronic Acid
• CAS No: 1217501-53-5
• MF: C₁₁H₁₆BNO₅S
• MW: 285.124442100525
• MDL: MFCD13195673
• CID: 856812
• PubChem ID: 53216352
• Update Time: 2025-11-01

2-Methyl-4-(morpholinosulfonyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4-(MORPHOLINOSULFONYL)PHENYLBORONIC ACID
• (2-Methyl-4-(morpholinosulfonyl)phenyl)boronic acid
• (2-Methyl-4-(morpholinosulfonyl)-phenyl)boronic acid
• BS-21097
• CS-0175821
• DTXSID60681596
• (2-methyl-4-morpholin-4-ylsulfonylphenyl)boronic acid
• F75570
• NHJXSFKMSZWBNM-UHFFFAOYSA-N
• MFCD13195673
• 2-METHYL-4-(MORPHOLINE-4-SULFONYL)PHENYLBORONIC ACID
• 1217501-53-5
• Boronic acid, B-[2-methyl-4-(4-morpholinylsulfonyl)phenyl]-
• (2-Methyl-4-(morpholinosulfonyl)phenyl)boronicacid
• (2-Methyl-4-(morpholinosulfonyl)phenyl)-boronic acid
• AKOS015842339
• [2-Methyl-4-(morpholine-4-sulfonyl)phenyl]boronic acid
• DB-356175
• SCHEMBL15751065
• (2-methyl-4-morpholinosulfonyl-phenyl)boronic acid
• 2-Methyl-4-(morpholinosulfonyl)phenylboronic Acid

• MDL： MFCD13195673
• Inchi： 1S/C11H16BNO5S/c1-9-8-10(2-3-11(9)12(14)15)19(16,17)13-4-6-18-7-5-13/h2-3,8,14-15H,4-7H2,1H3
• InChI Key： NHJXSFKMSZWBNM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=C(C)C=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 285.08400
• Monoisotopic Mass: 285.0842240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• PSA: 95.45000
• LogP: -0.28560

Additional information on 2-Methyl-4-(morpholinosulfonyl)phenylboronic Acid

2-Methyl-4-(Morpholinosulfonyl)Phenylboronic Acid: A Comprehensive Overview

2-Methyl-4-(Morpholinosulfonyl)Phenylboronic Acid, with the CAS number 1217501-53-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a phenylboronic acid moiety with a morpholinosulfonyl group and a methyl substituent. The presence of these functional groups imparts versatile reactivity and makes it an invaluable building block in modern chemical research.

The synthesis of 2-Methyl-4-(Morpholinosulfonyl)Phenylboronic Acid typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled the efficient preparation of this compound, leveraging transition metal catalysts such as palladium complexes. These methods not only enhance yield but also improve the overall sustainability of the synthesis process. The compound's stability under various reaction conditions further underscores its utility in diverse chemical transformations.

In terms of applications, 2-Methyl-4-(Morpholinosulfonyl)Phenylboronic Acid has found extensive use in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction facilitates the formation of carbon-carbon bonds, making it a cornerstone in the construction of complex molecular architectures. Recent studies have demonstrated its effectiveness in synthesizing bioactive molecules, including potential drug candidates for treating various diseases such as cancer and neurodegenerative disorders.

The morpholinosulfonyl group attached to the phenyl ring plays a pivotal role in modulating the electronic properties of the molecule. This group enhances the electrophilic character of the boronic acid moiety, making it more reactive towards nucleophilic attack. Additionally, the methyl substituent at the para position contributes to steric effects, which can be exploited to control regioselectivity in certain reactions. These features make 2-Methyl-4-(Morpholinosulfonyl)Phenylboronic Acid a versatile reagent in asymmetric synthesis and enantioselective catalysis.

Recent research has also highlighted the potential of this compound in materials science. Its ability to participate in polymerization reactions has led to the development of novel polymeric materials with tailored properties. For instance, incorporating 2-Methyl-4-(Morpholinosulfonyl)Phenylboronic Acid into polymer frameworks has been shown to enhance thermal stability and mechanical strength, making it a promising candidate for high-performance applications.

In conclusion, 2-Methyl-4-(Morpholinosulfonyl)Phenylboronic Acid stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, combined with its versatile reactivity and wide-ranging applications, positions it as an indispensable tool in contemporary research. As ongoing studies continue to uncover new facets of its utility, this compound is poised to make even greater contributions to the advancement of science and technology.